Cas no 944899-94-9 (2-(2,2,2-trifluoroethoxy)pyrimidin-5-ol)

• Product Name: 2-(2,2,2-trifluoroethoxy)pyrimidin-5-ol
• CAS No: 944899-94-9
• MF: C₆H₅F₃N₂O₂
• MW: 194.111311674118
• CID: 5306457
• Update Time: 2026-03-10

2-(2,2,2-trifluoroethoxy)pyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-trifluoroethoxy)pyrimidin-5-ol

• Inchi： 1S/C6H5F3N2O2/c7-6(8,9)3-13-5-10-1-4(12)2-11-5/h1-2,12H,3H2
• InChI Key： QSNMDRPHBKMUQQ-UHFFFAOYSA-N
• SMILES： C1(OCC(F)(F)F)=NC=C(O)C=N1

Additional information on 2-(2,2,2-trifluoroethoxy)pyrimidin-5-ol

Comprehensive Overview of 2-(2,2,2-Trifluoroethoxy)pyrimidin-5-ol (CAS No. 944899-94-9)

2-(2,2,2-Trifluoroethoxy)pyrimidin-5-ol (CAS No. 944899-94-9) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, characterized by the presence of a trifluoroethoxy group, exhibits remarkable potential in drug discovery and material science. Its molecular formula, C₆H₅F₃N₂O₂, highlights its versatility in synthetic applications, making it a subject of interest for researchers exploring novel bioactive molecules.

The growing demand for fluorinated pyrimidine derivatives in modern chemistry underscores the importance of compounds like 2-(2,2,2-trifluoroethoxy)pyrimidin-5-ol. Fluorination is a key strategy in medicinal chemistry to enhance metabolic stability, bioavailability, and binding affinity. Recent studies have linked trifluoroethoxy-containing compounds to improved pharmacokinetic profiles, driving their adoption in the development of next-generation therapeutics. Researchers are particularly interested in its potential applications in kinase inhibitors and antiviral agents, aligning with current trends in precision medicine.

From an industrial perspective, CAS No. 944899-94-9 is often discussed in the context of green chemistry and sustainable synthesis. The compound’s pyrimidin-5-ol core is a versatile scaffold for constructing heterocyclic frameworks, which are prevalent in agrochemicals and functional materials. With the rise of environmentally friendly manufacturing processes, optimizing the synthesis of 2-(2,2,2-trifluoroethoxy)pyrimidin-5-ol using catalytic methods or flow chemistry has become a hot topic among chemists.

Another area of interest is the compound’s role in high-throughput screening (HTS) libraries. Its structural features make it a valuable building block for fragment-based drug design (FBDD), a technique widely used in early-stage drug discovery. As the pharmaceutical industry shifts toward AI-driven molecular modeling, 2-(2,2,2-trifluoroethoxy)pyrimidin-5-ol is frequently included in virtual screening databases to identify novel lead compounds for diseases like cancer and neurodegenerative disorders.

In addition to its pharmaceutical relevance, 944899-94-9 has applications in material science, particularly in the design of fluorinated polymers and liquid crystals. The trifluoroethoxy group contributes to thermal stability and dielectric properties, making it useful in electronic coatings and optoelectronic devices. This dual utility in life sciences and advanced materials further elevates its commercial and academic value.

For researchers seeking reliable sources of 2-(2,2,2-trifluoroethoxy)pyrimidin-5-ol, quality control and analytical characterization are critical. Techniques such as HPLC, NMR, and mass spectrometry are essential for verifying purity and structural integrity. Suppliers often provide technical data sheets (TDS) and material safety data sheets (MSDS) to ensure compliance with regulatory standards, addressing common queries about storage conditions and handling protocols.

In summary, CAS No. 944899-94-9 represents a multifaceted compound with broad applicability across multiple disciplines. Its integration into cutting-edge research—from drug development to smart materials—reflects the evolving needs of modern science. As innovation continues to drive demand for fluorinated heterocycles, 2-(2,2,2-trifluoroethoxy)pyrimidin-5-ol remains a pivotal player in the chemical landscape.